![molecular formula C26H24NO+ B1224883 4-[3-(1-Naphthalenyl)prop-2-ynyl]-4-(3-phenylprop-2-ynyl)morpholin-4-ium](/img/structure/B1224883.png)
4-[3-(1-Naphthalenyl)prop-2-ynyl]-4-(3-phenylprop-2-ynyl)morpholin-4-ium
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Overview
Description
4-[3-(1-naphthalenyl)prop-2-ynyl]-4-(3-phenylprop-2-ynyl)morpholin-4-ium is a member of naphthalenes.
Scientific Research Applications
Intramolecular Cycloaddition and Cleavage
- Application : Intramolecular cycloaddition of similar compounds led to the production of potentially biologically active salts. These salts have shown the capability of undergoing cleavage in aqueous alkali, forming aminomethylphenanthrenes, indicating a potential application in biological and chemical syntheses (Chukhajian et al., 2020).
Synthesis and Characterization
- Application : Related morpholine compounds were synthesized and characterized, suggesting applications in organic chemistry for developing new compounds with specific properties (Hu Ai-xi, 2005).
Biological Activities
- Application : Enamine derivatives of similar compounds were synthesized and showed biological activities against certain species, indicating potential use in biomedical research (Oliveira et al., 2002).
Cyclization of Benzylamines
- Application : The synthesis of dihydro-isoquinolines from similar compounds suggests its utility in creating specific organic structures, which could be relevant in pharmaceutical and chemical industries (Brooks et al., 1973).
Synthesis of Hydrochloride Salts
- Application : The synthesis of arylmorpholine hydrochloride salts from related compounds indicates a potential for creating new chemical entities with specific properties, useful in various chemical applications (Zhao, 2012).
Topical Drug Delivery
- Application : Novel morpholinyl esters of naproxen were synthesized for potential use in topical drug delivery, indicating applications in pharmaceutical formulations (Rautio et al., 2000).
Synthesis and Molecular Docking Studies
- Application : The growth and characterization of single crystals of compounds similar to 4-[3-(1-Naphthalenyl)prop-2-ynyl]-4-(3-phenylprop-2-ynyl)morpholin-4-ium were studied for potential antimicrobial applications (Ranjith et al., 2014).
Voltammetric Determination of Trace Metals
- Application : Morpholine-4-carbodithioates were used in the determination of trace amounts of vanadium and molybdenum, suggesting applications in environmental analysis and monitoring (Puri et al., 1998).
Antibacterial Activity
- Application : Compounds like 4-(phenylsulfonyl) morpholine have been studied for their antibacterial activity against multidrug-resistant strains, indicating potential use in developing new antimicrobial agents (Oliveira et al., 2015).
Properties
Molecular Formula |
C26H24NO+ |
---|---|
Molecular Weight |
366.5 g/mol |
IUPAC Name |
4-(3-naphthalen-1-ylprop-2-ynyl)-4-(3-phenylprop-2-ynyl)morpholin-4-ium |
InChI |
InChI=1S/C26H24NO/c1-2-9-23(10-3-1)11-7-17-27(19-21-28-22-20-27)18-8-15-25-14-6-13-24-12-4-5-16-26(24)25/h1-6,9-10,12-14,16H,17-22H2/q+1 |
InChI Key |
CUICAVLQGXKHLF-UHFFFAOYSA-N |
SMILES |
C1COCC[N+]1(CC#CC2=CC=CC=C2)CC#CC3=CC=CC4=CC=CC=C43 |
Canonical SMILES |
C1COCC[N+]1(CC#CC2=CC=CC=C2)CC#CC3=CC=CC4=CC=CC=C43 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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